Cas no 1981603-64-8 (5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

5-(2-Methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid is a specialized triazole derivative featuring a methoxyethyl substituent at the 5-position and a branched pentan-3-yl group at the 1-position. This compound is of interest in medicinal chemistry and materials science due to its unique structural framework, which combines a polar methoxyethyl moiety with a hydrophobic alkyl chain, offering balanced solubility properties. The carboxylic acid functional group enhances its utility as a versatile intermediate for further derivatization, such as amide or ester formation. Its triazole core contributes to potential biological activity, making it a candidate for applications in drug discovery and agrochemical research. The compound's well-defined structure ensures reproducibility in synthetic pathways.

5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid structure

1981603-64-8 structure

Product Name:5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

CAS No:1981603-64-8

MF:C₁₁H₁₉N₃O₃

MW:241.286862611771

CID:6279868

PubChem ID:102646007

Update Time:2025-10-30

5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
- 1981603-64-8
- EN300-1593126
- Inchi： 1S/C11H19N3O3/c1-4-8(5-2)14-9(6-7-17-3)10(11(15)16)12-13-14/h8H,4-7H2,1-3H3,(H,15,16)
- InChI Key： DOQWMXLSADWZER-UHFFFAOYSA-N
- SMILES： O(C)CCC1=C(C(=O)O)N=NN1C(CC)CC

Computed Properties

Exact Mass: 241.14264148g/mol
Monoisotopic Mass: 241.14264148g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 77.2Å²

5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1593126-0.05g	5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid	1981603-64-8	0.05g	$972.0	2023-06-04
Enamine	EN300-1593126-0.1g	5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid	1981603-64-8	0.1g	$1019.0	2023-06-04
Enamine	EN300-1593126-0.25g	5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid	1981603-64-8	0.25g	$1065.0	2023-06-04
Enamine	EN300-1593126-0.5g	5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid	1981603-64-8	0.5g	$1111.0	2023-06-04
Enamine	EN300-1593126-1.0g	5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid	1981603-64-8	1g	$1157.0	2023-06-04
Enamine	EN300-1593126-2.5g	5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid	1981603-64-8	2.5g	$2268.0	2023-06-04
Enamine	EN300-1593126-5.0g	5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid	1981603-64-8	5g	$3355.0	2023-06-04
Enamine	EN300-1593126-10.0g	5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid	1981603-64-8	10g	$4974.0	2023-06-04
Enamine	EN300-1593126-50mg	5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid	1981603-64-8	50mg	$647.0	2023-09-23
Enamine	EN300-1593126-100mg	5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid	1981603-64-8	100mg	$678.0	2023-09-23

5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Related Literature

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Additional information on 5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

5-(2-Methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1981603-64-8)

5-(2-Methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid, also known by its CAS registry number 1981603-64-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a triazole ring system with a carboxylic acid group and a methoxyethyl substituent. The presence of these functional groups makes it a versatile compound with potential applications in drug design and material science.

The synthesis of 5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, making this compound more accessible for research and development purposes.

One of the most notable aspects of this compound is its potential as a building block in medicinal chemistry. The triazole ring system is well-known for its ability to form hydrogen bonds and participate in π-interactions, which are critical for drug-target binding. The carboxylic acid group further enhances its versatility by allowing for the formation of esters or amides, which can be tailored to specific biological targets.

Recent research has explored the biological activity of 5-(2-methoxyethyl)-1-(pentan-3-yl)-triazole-carboxylic acid. In vitro studies have demonstrated its ability to modulate enzyme activity and inhibit key cellular pathways associated with diseases such as cancer and neurodegenerative disorders. These findings suggest that this compound could serve as a lead molecule for the development of novel therapeutic agents.

In addition to its biological applications, this compound has also been investigated for its material properties. The combination of a hydrophilic carboxylic acid group and a hydrophobic pentan substituent creates a unique amphiphilic character. This property makes it an attractive candidate for use in surfactants or as a component in polymeric materials with tailored surface properties.

The structural elucidation of CAS No. 1981603-64-8 has been supported by advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided detailed insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its reactivity and interactions with other molecules.

In conclusion, 5-(2-methoxyethyl)-1-(pentan-3-yl)-H-triazole-carboxylic acid, with its distinctive chemical structure and functional groups, represents a promising compound with diverse applications in both academic research and industrial settings. As ongoing studies continue to uncover its potential, this molecule is poised to make significant contributions to the fields of chemistry and pharmacology.